Cas no 116383-72-3 (3-Pyridinecarboxylic acid, 2,6-bis(trifluoromethyl)-)

• Product Name: 3-Pyridinecarboxylic acid, 2,6-bis(trifluoromethyl)-
• CAS No: 116383-72-3
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 1205843
• PubChem ID: 14130495
• Update Time: 2025-07-29

3-Pyridinecarboxylic acid, 2,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2,6-bis(trifluoromethyl)-
• 2,6-BIS(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXYLIC ACID
• SCHEMBL6376901
• EN300-6487729
• AKOS022981805
• 2,6-bis(trifluoromethyl)nicotinic acid
• 116383-72-3
• Z3242306976
• CHEMBL5016560
• 2,6-bis(trifluoromethyl)-3-hydroxycarbonyl pyridine

• Inchi： 1S/C8H3F6NO2/c9-7(10,11)4-2-1-3(6(16)17)5(15-4)8(12,13)14/h1-2H,(H,16,17)
• InChI Key： VHDLZWKUPOEICN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C(F)(F)F)N=1)(F)F

Computed Properties

• Exact Mass: 259.00679
• Monoisotopic Mass: 259.00679731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids